2-Fluoro-5-methylthiophene

• IUPAC Name: 2-fluoro-5-methylthiophene
• InChI: InChI=1S/C5H5FS/c1-4-2-3-5(6)7-4/h2-3H,1H3
• InChI Key: GVEGDZKHUFWMBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)F
• Molecular Formula: C5H5FS
• DSSTOX Substance ID: DTXSID60617592
• Molecular Weight: 116.16 g/mol
• CAS RN: 1481-00-1

Description

2-Fluoro-5-methylthiophene, also known as 2F-5MT, is a heterocyclic compound that contains a thiophene ring substituted with a fluorine atom and a methyl group. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-methylthiophene is not fully understood, but it is believed to involve the inhibition of key enzymes and receptors in the target organisms. For example, it has been found to inhibit the growth of fungi by blocking the synthesis of ergosterol, a key component of fungal cell membranes.
Biochemical and Physiological Effects:
Studies have shown that 2-Fluoro-5-methylthiophene can have both beneficial and harmful effects on living organisms. It has been found to have antioxidant properties, which can protect cells from oxidative damage. However, it can also cause DNA damage and induce apoptosis in certain cell types, indicating potential toxicity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Fluoro-5-methylthiophene in lab experiments is its relatively simple synthesis method and high yield. Additionally, its diverse range of applications makes it a versatile compound for various research fields. However, its potential toxicity and limited understanding of its mechanism of action pose limitations in its use.

Future Directions

There are several potential future directions for research on 2-Fluoro-5-methylthiophene. One area of interest is its potential as a drug candidate for various diseases, including cancer and infectious diseases. Additionally, further studies on its mechanism of action and toxicity can provide valuable insights into its potential applications and limitations. Finally, its potential as a material for electronic and optical devices is also an area of interest for future research.

Synthesis Methods

The synthesis of 2-Fluoro-5-methylthiophene can be achieved through several methods, including the reaction of 2-chloro-5-methylthiophene with potassium fluoride in the presence of a palladium catalyst, or through the reaction of 2-acetyl-5-methylthiophene with hydrogen fluoride gas. The yield and purity of the product can be improved by optimizing the reaction conditions and purification methods.

Scientific Research Applications

2-Fluoro-5-methylthiophene has been extensively studied for its potential applications in pharmaceuticals and agrochemicals. It has been found to exhibit antimicrobial, antifungal, and anti-inflammatory activities, making it a promising candidate for drug development. Additionally, it has shown potential as a pesticide due to its insecticidal and herbicidal properties.